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Compound of Interest

Compound Name: Meclocycline sulfosalicylate

Cat. No.: B1146526

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of meclocycline
sulfosalicylate and doxycycline against Methicillin-resistant Staphylococcus aureus (MRSA).
The following sections present a summary of available quantitative data, detailed experimental
protocols for susceptibility testing, and a visualization of the common mechanism of action.

Quantitative Data Summary

The in vitro efficacy of meclocycline sulfosalicylate and doxycycline against MRSA can be
compared using Minimum Inhibitory Concentration (MIC) values. A lower MIC value indicates
greater potency. The available data from in vitro studies is summarized in the table below.

o MRSA MICso MICoo
Antibiotic . MIC (pg/mL) Reference
Strain(s) (ng/mL) (ng/mL)
Meclocycline USA300 1.18 - - [1]
Doxycycline USA300 2.36 - - [1]
Community-
Doxycycline Acquired - 0.25
MRSA
) 75 clinical
Doxycycline ) 0.25-8 4 8 [2][3]
isolates
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Note: MICso and MICaso represent the MIC required to inhibit the growth of 50% and 90% of the
tested isolates, respectively.

Based on a study involving the MRSA strain USA300, meclocycline demonstrated a lower MIC
value (1.18 pg/mL) compared to doxycycline (2.36 pg/mL), suggesting it may be more potent
against this specific strain[1]. Another study reported a MICso of 0.25 pug/mL for doxycycline
against community-acquired MRSA strains. A study of 75 clinical MRSA isolates found a
doxycycline MIC range of 0.25 to 8 pg/mL, with MICso and MICoo values of 4 and 8 pg/mL,
respectively[2][3]. It is important to note that the available quantitative data for meclocycline
against a variety of MRSA strains is limited, warranting further research for a more
comprehensive comparison.

Mechanism of Action

Both meclocycline and doxycycline are tetracycline antibiotics and share a similar mechanism
of action. They inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit. This
binding prevents the attachment of aminoacyl-tRNA to the ribosome, thereby halting the
elongation of peptide chains and ultimately inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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